Cas no 155535-20-9 (2-Chloro-5,6,7,8-tetrahydroquinoxaline)

• Product Name: 2-Chloro-5,6,7,8-tetrahydroquinoxaline
• CAS No: 155535-20-9
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD16876944
• CID: 855630
• PubChem ID: 22036934
• Update Time: 2025-05-20

2-Chloro-5,6,7,8-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6,7,8-tetrahydroquinoxaline
• OEWAJIAOXWOCTJ-UHFFFAOYSA-N
• 5023AH
• ST24040351
• Quinoxaline, 2-chloro-5,6,7,8-tetrahydro-
• SCHEMBL5111384
• AKOS015901372
• Z1255401581
• DTXSID40621894
• EN300-203607
• F50761
• MFCD16876944
• 155535-20-9
• CS-W000495
• AS-48538
• DB-303075

• MDL： MFCD16876944
• Inchi： 1S/C8H9ClN2/c9-8-5-10-6-3-1-2-4-7(6)11-8/h5H,1-4H2
• InChI Key： OEWAJIAOXWOCTJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.252
• Boiling Point: 244 ºC
• Flash Point: 125 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Chloro-5,6,7,8-tetrahydroquinoxaline

2-Chloro-5,6,7,8-Tetrahydroquinoxaline: A Comprehensive Overview

2-Chloro-5,6,7,8-tetrahydroquinoxaline (CAS No. 155535-20-9) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the quinoxaline family, which is known for its aromaticity and versatile applications in drug design, polymer chemistry, and electronic materials.

The molecular structure of 2-chloro-5,6,7,8-tetrahydroquinoxaline consists of a quinoxaline core with a chlorine substituent at the 2-position and a tetrahydro ring system at the 5,6,7,8 positions. This combination of functional groups imparts unique electronic and structural properties to the molecule. Recent studies have highlighted its potential as a building block for advanced materials due to its ability to form stable coordination complexes and its role in enhancing the electronic properties of conjugated systems.

One of the most promising applications of 2-chloro-5,6,7,8-tetrahydroquinoxaline lies in its use as a precursor for synthesizing novel polymers and organic semiconductors. Researchers have demonstrated that this compound can be incorporated into polymer backbones to improve charge transport properties, making it a valuable component in the development of next-generation electronic devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The chlorine substituent plays a critical role in modulating the electronic properties of the molecule, enabling fine-tuning of its reactivity and compatibility with other materials.

In addition to its role in materials science, 2-chloro-5,6,7,8-tetrahydroquinoxaline has also been explored for its potential in medicinal chemistry. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. The tetrahydro ring system contributes to the molecule's flexibility and bioavailability, making it an attractive candidate for further drug development research.

The synthesis of 2-chloro-5,6,7,8-tetrahydroquinoxaline typically involves multi-step reactions that combine chlorination with cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the quinoxaline core while maintaining high yields and purity levels.

From an environmental standpoint, 2-chloro-5,6,7,8-tetrahydroquinoxaline has been shown to exhibit low toxicity towards aquatic organisms under standard laboratory conditions. However, further studies are required to fully understand its long-term environmental impact and biodegradation pathways.

In conclusion,2-chloro-5